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Compound of Interest

Compound Name: Methyl 2-propylpentanoate

CAS No.: 22632-59-3

Cat. No.: B154064

Get Quote

Executive Summary: The "Flammable Teratogen"
Protocol
Methyl 2-propylpentanoate (Methyl Valproate) presents a dual-hazard profile that often leads

to compliance gaps in laboratory settings. While chemically a simple ester, it is a derivative of

Valproic Acid, a known potent teratogen.

The Core Directive: You must handle this substance with the flammability precautions of an

organic solvent and the containment rigor of a reproductive toxin. Zero-discharge to sewer

systems is mandatory.[1][2]

This guide synthesizes GHS compliance, RCRA waste codes, and practical bench-level

containment strategies to ensure your workflow remains safe and audit-ready.

Part 1: Critical Hazard Profile & Physicochemical
Data
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Before initiating any disposal workflow, verify the substance identity and associated risks. This

compound is lipophilic and volatile, increasing the risk of both inhalation and dermal absorption.

Table 1: Substance Identification & Hazard Metrics
Parameter Specification Operational Implication

Chemical Name Methyl 2-propylpentanoate
Synonyms: Methyl Valproate,

Valproic Acid Methyl Ester

CAS Number 22632-59-3
Use for inventory tracking and

waste profiling.[1][2]

UN Number
UN 3272 (Esters, n.o.s.)[1][2]

[3]

Required for waste tag "Proper

Shipping Name."[1][2][4][5]

Hazard Class 3 (Flammable Liquid)

Store in flammables cabinet;

ground all transfer vessels.[1]

[2]

Health Hazard
Reproductive Toxin (Cat

1A/1B)

CRITICAL: May damage

fertility or the unborn child.[1]

[2]

Waste Code D001 (Ignitable)

Primary RCRA code.[1][2] Not

P- or U-listed, but toxic

characteristic applies.

Physical State Colorless Liquid
Lipophilic; penetrates standard

nitrile gloves over time.[1][2]

Scientist-to-Scientist Note: Do not be misled by the "sweet, ester-like" odor. Olfactory fatigue

sets in quickly. Always manipulate this compound within a certified fume hood.

Part 2: Containment & Handling Protocols
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The "Zero-Exposure" Barrier Strategy
Because Methyl 2-propylpentanoate is a reproductive toxin, standard "lab coat and gloves"

protocols are insufficient.

Glove Selection: Standard nitrile gloves provide only splash protection. For prolonged

handling or spill cleanup, use Silver Shield (Laminate) or double-glove with thick nitrile

(minimum 8 mil), changing the outer pair immediately upon contamination.

Engineering Controls: All transfers, weighing, and waste consolidation must occur inside a

fume hood with a face velocity of 80–100 fpm.

Pregnancy Surveillance: Personnel who are pregnant or planning to conceive should consult

Occupational Health before handling this compound due to its structural relationship to

Valproic Acid [1].

Waste Accumulation Rules
Container: Use High-Density Polyethylene (HDPE) or glass containers. Avoid low-grade

plastics that esters may swell or degrade.

Headspace: Leave at least 10% headspace in waste containers to prevent pressure buildup

from vapor expansion.

Labeling: The waste tag must explicitly state:

Chemical Name: Methyl 2-propylpentanoate[1][2][6][7]

Hazard Checkboxes: Flammable, Toxic (Reproductive Hazard)[1][2]

Part 3: Waste Segregation & Disposal Logic
Proper segregation prevents dangerous chemical reactions and ensures the waste stream is

accepted by incineration facilities.

Diagram 1: Waste Stream Decision Matrix
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Waste Generation:
Methyl 2-propylpentanoate

Is it mixed with other chemicals?

Does mixture contain
Halogens (Cl, Br, F)?

(e.g., DCM, Chloroform)

Yes

STREAM A: Non-Halogenated
Organic Solvents
(Preferred Path)

No (Pure)

Does mixture contain
Strong Oxidizers?

(e.g., Nitric Acid, Peroxides)

No

STREAM B: Halogenated
Organic Solvents

Yes

No

STREAM C: High Hazard
Segregation Required

(Contact EHS)

Yes

Click to download full resolution via product page

Figure 1:Logic flow for determining the correct waste stream. Note that mixing with oxidizers

creates an immediate explosion hazard.[1]

Part 4: Step-by-Step Disposal Procedure
Phase 1: Preparation
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Verify Waste Tag: Ensure the container is pre-labeled as "Hazardous Waste" with the start

date filled in.

Grounding: If pouring more than 4 liters, attach a grounding wire between the source and

receiving vessel to prevent static discharge (Class 3 Flammable).

Phase 2: Consolidation
Fume Hood Only: Move the waste container into the fume hood.

Funnel Use: Use a funnel with a flash arrestor if available.

Transfer: Pour the Methyl 2-propylpentanoate slowly.

Note: If the liquid is viscous or oily, rinse the source glassware with a small amount of

Acetone or Ethanol and add the rinsate to the same waste container.

Seal: Cap the container tightly immediately after use. Do not leave the funnel in the neck.

Phase 3: Final Disposal
Satellite Accumulation: Store the container in the lab's Satellite Accumulation Area (SAA)

inside secondary containment (tray).

Request Pickup: Once the container is 90% full or 6 months old (whichever comes first),

submit a pickup request to your facility's hazardous waste team.

Destruction Method: The mandated destruction method for this compound is Incineration to

ensure complete thermal decomposition of the teratogenic structure [2].

Part 5: Emergency Response (Spills)
In the event of a spill, the response must prioritize preventing inhalation and protecting the

reproductive health of responders.[8]

Diagram 2: Spill Response Protocol
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Spill Detected
Assess Volume

Minor Spill (<100 mL)
Inside Hood

Major Spill (>100 mL)
Or Outside Hood

Don PPE:
Double Nitrile Gloves,

Goggles, Lab Coat

EVACUATE LAB
Call Emergency Response

Absorb with
Organic Spill Pads

(Charcoal/Poly)

Decontaminate Surface:
Scrub with Soap & Water

(Lipophilic Residue Removal)

Bag as Hazardous Waste
Label: 'Debris with Methyl Valproate'

Click to download full resolution via product page

Figure 2:Decision matrix for spill response. Note that large spills outside a fume hood require

immediate evacuation due to the volatility and reproductive toxicity of the vapor.[2]

Decontamination Specifics
Because Methyl 2-propylpentanoate is an ester, it will leave an oily residue.

Primary Cleanup: Use organic solvent spill pads (often grey or white).

Secondary Wash: You must scrub the area with a surfactant solution (detergent + water)

after absorbing the bulk liquid. Simple water rinsing will not remove the lipophilic residue,

leaving a persistent contact hazard on the benchtop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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